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Compound of Interest

Compound Name:
Carboxyatractyloside

(dipotassium)

Cat. No.: B10818085

Get Quote

Executive Safety Summary
Carboxyatractyloside (CAT), specifically in its dipotassium salt form, represents a unique high-

risk profile in the laboratory.[1] Unlike the free acid, the dipotassium salt is highly water-soluble.

This solubility dramatically increases the risk of rapid systemic absorption through mucous

membranes or compromised skin, leading to faster onset of acute toxicity compared to

lipophilic toxins.

Core Directive: Treat all waste streams containing CAT as Acutely Toxic. There is no validated

"bench-top" chemical deactivation method (e.g., bleach) that guarantees safety.[1] High-

temperature incineration is the only authorized disposal route.

Mechanism of Action: The "Why" Behind the Hazard
To understand the strict disposal requirements, one must understand the molecular lethality of

CAT. It is not a general cellular poison; it is a precision inhibitor of the mitochondrial Adenine

Nucleotide Translocator (ANT).
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The ANT protein cycles between two states to swap ADP (in) and ATP (out).[1]

c-state: Open to the cytosol (waiting for ADP).

m-state: Open to the matrix (waiting for ATP).

CAT binds to the c-state with extremely high affinity (Kd ~ 10-20 nM), effectively "locking" the

door from the outside.[1] Once bound, the ANT cannot cycle. Mitochondrial respiration

continues, but ATP cannot exit to fuel the cell, and ADP cannot enter to be recharged.[1] The

cell undergoes rapid energy depletion and necrotic death.
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Figure 1: Mechanism of Action.[1][2] CAT locks the Adenine Nucleotide Translocator (ANT) in

the cytosolic-facing state, permanently halting cellular energy exchange.[1]

Personal Protective Equipment (PPE) & Engineering
Controls[1]
Due to the high solubility of the dipotassium salt, standard nitrile gloves may offer insufficient

protection against saturated solutions over long periods.
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Component Specification Rationale

Respiratory
N95 or P100 (Solid) / Fume

Hood (Liquid)

Prevents inhalation of airborne

dust during weighing.[1]

Hand Protection
Double Nitrile (min 5 mil

thickness)

The outer glove protects

against gross contamination;

the inner glove is the fail-safe.

[1]

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient for soluble toxins

that can splash.

Engineering
Class II Biosafety Cabinet or

Chemical Fume Hood

Never weigh CAT on an open

bench. Use an anti-static

balance enclosure.

Disposal Procedures
Critical Warning: Do not attempt to deactivate CAT using bleach (sodium hypochlorite) or weak

acids.[1] These methods are not validated for glycoside destruction and may create a false

sense of security.

A. Solid Waste (Powder/Residue)[1]
Segregation: Isolate CAT waste from general chemical waste. Do not mix with oxidizers or

acids.

Containment:

Place primary container (vial/weigh boat) into a clear polyethylene bag (4 mil).[1]

Seal the bag with tape.

Place this bag into a secondary rigid container (e.g., wide-mouth HDPE jar).

Labeling: Apply a hazardous waste label explicitly stating:
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"Toxic Solid, Organic, N.O.S.[1] (Carboxyatractyloside)"[1][2][3][4][5][6][7][8]

Hazard Class: 6.1 (Toxic)[1]

CAS #: 33286-30-5 (Parent) or 102130-43-8 (Salt)[1]

B. Liquid Waste (Stock Solutions/Media)[1]
No Drain Disposal: Under no circumstances can CAT solutions enter the municipal water

system.

Collection: Collect all supernatant, media, and stock solutions in a dedicated glass or HDPE

waste carboy.

Labeling: Mark as "Acutely Toxic Aqueous Waste - Contains Carboxyatractyloside."

C. Contaminated Debris (Gloves, Wipes, Tips)[1]
Collect all pipette tips, wipes, and gloves used during the experiment.

Double-bag in hazardous waste bags (orange/red biohazard bags are often used for

"incinerate only" streams, but check local EHS color codes).

Tag for Incineration.

D. Decontamination of Surfaces
If a spill occurs or for routine cleaning of the balance area:

Solvent Wash: Wipe the area with Methanol or Ethanol first. CAT dipotassium salt is highly

soluble in polar solvents, which helps lift it off surfaces better than water alone initially.

Soap & Water: Follow with a detergent wash to remove residues.

Disposal of Rinsate: All wipes and solvent rinses must be disposed of as solid hazardous

waste (Section 4.C).

Disposal Decision Matrix (Workflow)
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Follow this logic flow to ensure compliance with RCRA and local safety standards.
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Figure 2: Waste Disposal Decision Matrix. Note the strict prohibition of chemical deactivation in

favor of incineration.

Emergency Procedures
Accidental Exposure[1]

Skin Contact: Immediately wash with soap and copious amounts of water for 15 minutes.

The dipotassium salt will dissolve rapidly; speed is critical to prevent absorption.

Eye Contact: Flush with water for 15 minutes.[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Transport to emergency services immediately. Provide

the SDS to the physician (emphasize ANT inhibition mechanism).

Spill Cleanup[1][10]
Evacuate the immediate area.

Don PPE: Double gloves, N95/P100 respirator, lab coat, goggles.[1]

Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper

towel (to prevent dust) before wiping.[1]

Clean: Wipe area with Methanol, then soapy water.

Dispose: Place all cleanup materials into the Hazardous Waste stream (Incineration).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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